N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide
• InChI: InChI=1S/C14H15NO3/c1-10-5-6-12(13(16)8-10)14(17)15(2)9-11-4-3-7-18-11/h3-8,16H,9H2,1-2H3
• InChI Key: KLTWCZRAOMKEOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)N(C)CC2=CC=CO2)O
• Molecular Formula: C14H15NO3
• Molecular Weight: 245.27 g/mol

Description

N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide, also known as FMe, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. FMe is a benzamide derivative that has a furan ring attached to its methyl group, which makes it a unique compound with distinct properties.

Mechanism of Action

The mechanism of action of N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), which is a transcription factor involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects
N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide has been shown to reduce the production of inflammatory mediators, such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α), in lipopolysaccharide (LPS)-stimulated macrophages. N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide has also been shown to induce apoptosis and cell cycle arrest in cancer cells.
In animal studies, N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide has been shown to exhibit anti-inflammatory and analgesic effects in models of acute and chronic inflammation. N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide has also been shown to inhibit tumor growth and metastasis in animal models of cancer.

Advantages and Limitations for Lab Experiments

N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide has several advantages for lab experiments, including its ease of synthesis, stability, and availability. N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide can be synthesized in gram-scale quantities using simple and inexpensive reagents. N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide is also stable under normal laboratory conditions and can be stored for extended periods without degradation.
However, N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide also has some limitations for lab experiments. N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide is a relatively new compound, and its properties and applications are still being explored. Therefore, there is limited information available on its toxicity, pharmacokinetics, and pharmacodynamics. N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide also has low solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide. One direction is the development of N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide derivatives with improved pharmacological properties, such as increased potency, selectivity, and solubility. Another direction is the study of N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide as a potential therapeutic agent for various diseases, such as cancer, inflammatory disorders, and infectious diseases.
In materials science, N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide can be further explored as a ligand for the preparation of metal complexes with novel properties. N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide can also be incorporated into other materials, such as nanoparticles and coatings, for various applications.
In environmental science, N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide can be studied further as a model compound for the study of biodegradation pathways and the development of remediation strategies. N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide can also be used as a tool for the study of environmental contamination and the assessment of the risk posed by similar compounds.
Conclusion
In conclusion, N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide is a unique and versatile compound that has potential applications in various fields. N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide can be synthesized using simple and inexpensive reagents and has demonstrated anti-inflammatory, anti-cancer, and anti-bacterial activities. N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide can also be used as a building block for the synthesis of novel compounds with improved pharmacological properties. However, further research is needed to fully understand the properties and applications of N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide.

Synthesis Methods

The synthesis of N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide involves the condensation reaction between 2-furancarboxaldehyde and 2-hydroxy-N,4-dimethylbenzamide in the presence of a base catalyst. The reaction proceeds through the formation of an imine intermediate, which is then reduced to the final product using a reducing agent. The yield of N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide can be improved by optimizing the reaction conditions, such as the reaction temperature, solvent, and catalyst concentration.

Scientific Research Applications

N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide has been shown to exhibit anti-inflammatory, anti-cancer, and anti-bacterial activities. N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide has also been used as a building block for the synthesis of novel compounds with improved pharmacological properties.
In materials science, N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide has been used as a ligand for the preparation of metal complexes with potential applications in catalysis and sensing. N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide has also been incorporated into polymer matrices to improve their mechanical and thermal properties.
In environmental science, N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide has been studied as a potential pollutant in water and soil. N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide has been shown to be persistent in the environment and can undergo biodegradation to form toxic metabolites. Therefore, N-(furan-2-ylmethyl)-2-hydroxy-N,4-dimethylbenzamide can serve as a model compound for the study of biodegradation pathways and the development of remediation strategies.